Cas no 4817-95-2 (Z-Val-Phe-OMe)

• Product Name: Z-Val-Phe-OMe
• CAS No: 4817-95-2
• MF: C₂₃H₂₈N₂O₅
• MW: 412.478826522827
• CID: 328518
• Update Time: 2025-10-23

Z-Val-Phe-OMe Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-L-valyl-, methyl ester
• Z-Val-Phe-OMe
• (Benzyloxycarbonyl)-S-valyl-S-phenylalanine methyl ester
• (S)-(2-Oxo-oxetan-3-yl)-carbamic acid benzyl ester
• AC1LAJ24
• AC1Q6MJH
• benzyl[(3s)-2-oxooxetan-3-yl]carbamate
• Cbz-Val-Phe-OMe
• CHEMBL1214255
• N-(benzyloxycarbonyl)-L-valyl-L-phenylalanine methyl ester
• N-cbz-L-Val-L-Phe-OMe
• N-Cbz-Val-Phe-OMe
• PubChem11531
• Z-L-Val-L-Phe-OMe
• Z-Ser(lactone)
• Z-Val-Phe-OCH3

• Inchi： 1S/C23H28N2O5/c1-16(2)20(25-23(28)30-15-18-12-8-5-9-13-18)21(26)24-19(22(27)29-3)14-17-10-6-4-7-11-17/h4-13,16,19-20H,14-15H2,1-3H3,(H,24,26)(H,25,28)/t19-,20-/m0/s1
• InChI Key： LCLXBNDAOUUZSN-PMACEKPBSA-N
• SMILES： O=C([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 13

Experimental Properties

• Color/Form: Uncertain
• Solubility: Uncertain

Additional information on Z-Val-Phe-OMe

Introduction to Z-Val-Phe-OMe (CAS No. 4817-95-2) and Its Emerging Applications in Chemical Biology

The compound Z-Val-Phe-OMe, with the chemical name N(alpha)-Z-Valline-p-nitrophenyl carbamate, is a synthetic peptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its CAS number, CAS No. 4817-95-2, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This introduction delves into the structural features, synthesis methods, and particularly its recent applications in drug discovery and molecular biology.

Structurally, Z-Val-Phe-OMe is composed of three key amino acid residues: valine (Val), phenylalanine (Phe), and a nitrophenyl group linked via an amide bond. The presence of the Z-group (carbamoyl) at the N-terminal enhances its stability and reactivity, making it a valuable tool in peptide synthesis. The nitrophenyl moiety not only contributes to its solubility in polar solvents but also serves as a handle for further functionalization, enabling diverse modifications for tailored biological studies.

The synthesis of Z-Val-Phe-OMe typically involves a multi-step process starting from commercially available amino acids. The first step involves the coupling of valine with p-nitrophenyl chloroformate to form the corresponding carbamate intermediate. This intermediate is then coupled with phenylalanine using a coupling agent such as HATU or EDCI to yield the final product. The reaction conditions are carefully optimized to ensure high yield and purity, often requiring anhydrous conditions and inert atmospheres to prevent side reactions.

In recent years, Z-Val-Phe-OMe has found utility in several cutting-edge research areas. One notable application is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction and metabolic pathways. By designing peptides that mimic natural substrates or transition states, researchers can develop inhibitors that modulate protease activity. Z-Val-Phe-OMe, with its stable N-terminal Z-group and reactive side chains, serves as an excellent scaffold for such inhibitors.

Recent studies have highlighted the potential of Z-Val-Phe-OMe in targeting specific proteases involved in cancer progression. For instance, researchers have utilized this compound to inhibit cathepsins, which are known to be overexpressed in certain cancer types. By modifying the side chains of Z-Val-Phe-OMe to enhance binding affinity for cathepsins, scientists have developed lead compounds that show promise in preclinical trials. These findings underscore the importance of peptide-based inhibitors in oncology research.

Another emerging application of Z-Val-Phe-OMe is in the field of immunology. Peptides that can modulate immune responses are highly sought after for therapeutic purposes. Z-Val-Phe-OMe has been explored as a component in vaccine adjuvants, where it enhances the body's immune response to antigens. Additionally, its ability to interact with immune receptors makes it a valuable tool for studying immune signaling pathways.

The versatility of Z-Val-Phe-OMe also extends to its use as a research tool in structural biology. By co-crystallizing with target proteins, this peptide can provide insights into protein-ligand interactions at an atomic level. Such structural information is crucial for rational drug design, allowing researchers to optimize peptides for better binding affinity and selectivity.

Advances in computational chemistry have further enhanced the utility of Z-Val-Phe-OMe. Molecular modeling techniques enable researchers to predict how this peptide will interact with biological targets before conducting expensive wet lab experiments. This approach not only saves time but also reduces the need for iterative synthesis and testing cycles.

The future prospects of Z-Val-Phe-OMe are promising, with ongoing research exploring new synthetic routes and applications. Innovations in peptide chemistry continue to expand the possibilities for using such derivatives in drug discovery and molecular biology. As our understanding of biological systems grows more sophisticated, compounds like Z-Val-Phe-OMe will undoubtedly play an increasingly important role.